Cas no 2229381-04-6 (2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine
• CAS No: 2229381-04-6
• MF: C₉H₁₃FN₂O
• MW: 184.210725545883
• CID: 6455332
• PubChem ID: 165765031
• Update Time: 2025-05-19

2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine
• EN300-1790090
• 2229381-04-6

• Inchi： 1S/C9H13FN2O/c1-9(6-11,13-2)8-7(10)4-3-5-12-8/h3-5H,6,11H2,1-2H3
• InChI Key： ZSNBKKIWTGTNBW-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(C)(CN)OC

Computed Properties

• Exact Mass: 184.10119120g/mol
• Monoisotopic Mass: 184.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine

Comprehensive Analysis of 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine (CAS No. 2229381-04-6)

The compound 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine (CAS No. 2229381-04-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a fluoropyridine core and a methoxypropan-1-amine side chain, makes it a subject of growing interest in medicinal chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold for designing novel therapeutics targeting neurological and inflammatory disorders, which aligns with current trends in drug discovery.

In recent years, the demand for fluorinated compounds like 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This compound's 3-fluoropyridin-2-yl moiety is a key structural feature that contributes to its ability to interact with biological targets, such as enzymes and receptors. The inclusion of fluorine atoms in drug design, often referred to as the "fluorine effect," is a hot topic in pharmaceutical research, as it can improve potency and selectivity.

The synthesis of 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine involves multi-step organic reactions, including nucleophilic substitution and amine protection/deprotection strategies. Its CAS No. 2229381-04-6 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structural integrity, ensuring its suitability for further development.

From an industrial perspective, 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine is gaining attention as a potential intermediate in the production of crop protection agents and veterinary medicines. Its methoxypropan-1-amine group offers versatility for chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing emerging challenges in agriculture, such as pesticide resistance and environmental sustainability.

Safety and environmental considerations are paramount when working with 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine. While it is not classified as hazardous under current regulations, proper handling protocols should be followed to minimize risks. Researchers are also exploring green chemistry approaches to synthesize this compound more efficiently, reducing waste and energy consumption—a trend driven by increasing regulatory and consumer pressure for sustainable practices.

In conclusion, 2-(3-fluoropyridin-2-yl)-2-methoxypropan-1-amine (CAS No. 2229381-04-6) represents a promising compound with diverse applications in life sciences. Its fluoropyridine core and amine functionality make it a valuable building block for drug discovery and agrochemical innovation. As scientific understanding of its properties deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.